Cas no 5344-07-0 (Benzoic acid,4-[(2-hydroxybenzoyl)amino]-)

• Product name: Benzoic acid,4-[(2-hydroxybenzoyl)amino]-
• CAS No: 5344-07-0
• MF: C₁₄H₁₁NO₄
• MW: 257.24144
• CID: 381370
• PubChem ID: 219339

Benzoic acid,4-[(2-hydroxybenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[(2-hydroxybenzoyl)amino]-
• 4-(((2-amino-3,4-dihydro-4-oxo-6-quinazolinyl)methyl) (2-propynyl)amino)benzoic acid
• 4-{N-[(2-amino-4-hydroxy-6-quinazolinyl)methyl]prop-2-ynylamino}benzoic acid
• AC1L2SMK
• Benzoic acid, 4-(((2-amino-1,4-dihydro-4-oxo-6-quinazolinyl)methyl)-2-propynylamino)-
• CHEMBL13905
• Ici M247496
• p-[N-(2-amino-3,4-dihydro-4-oxoquinazolin-6-ylmethyl)-N-(prop-2-ynyl)amino]benzoic acid
• p-[N-(o-Hydroxy-benzoyl)-amino]-benzoesaeure
• P-SALICYLAMIDOBENZOIC ACID
• Oprea1_341417
• 4-(2-HYDROXYBENZAMIDO)BENZOIC ACID
• NSC530
• NSC-530
• DTXSID90968105
• 5344-07-0
• SCHEMBL8194070
• NSC-49454
• AKOS000129761
• CHEMBL314582
• NSC49454

• Inchi： InChI=1S/C14H11NO4/c16-12-4-2-1-3-11(12)13(17)15-10-7-5-9(6-8-10)14(18)19/h1-8,16H,(H,15,17)(H,18,19)
• InChI Key： IBZSQWHMOFFVEG-UHFFFAOYSA-N
• SMILES： C1=CC=C(C(=C1)C(=O)NC2=CC=C(C=C2)C(=O)O)O

Computed Properties

• Exact Mass: 257.06883
• Monoisotopic Mass: 257.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 86.63
• LogP: 2.41570

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides